5-(2-chloroacetamido)-2-fluorobenzoic acid
Overview
Description
5-(2-Chloroacetamido)-2-fluorobenzoic acid (CFAF) is an important organic compound used in a variety of scientific research applications. CFAF is a chloroacetamide derivative of a 2-fluorobenzoic acid, and is a colorless solid that is soluble in water and a variety of organic solvents. CFAF is a versatile compound that is used in a variety of research applications, including biochemical, physiological, and pharmaceutical research.
Scientific Research Applications
5-(2-chloroacetamido)-2-fluorobenzoic acid is an important compound in scientific research, and is used in a variety of applications. It is used in biochemical and physiological research as an inhibitor of enzymes, including proteases and phosphatases. It is also used in pharmaceutical research, as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. This compound has also been used as a potential therapeutic agent for the treatment of neurodegenerative diseases.
Mechanism of Action
5-(2-chloroacetamido)-2-fluorobenzoic acid acts as an inhibitor of enzymes by binding to the active site of the enzyme, blocking the enzyme’s ability to bind its substrate. This prevents the enzyme from catalyzing its reaction, and thus inhibits the enzyme’s activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the regulation of neurotransmitter levels in the brain, as well as enzymes involved in the degradation of proteins and phospholipids. It has also been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The use of 5-(2-chloroacetamido)-2-fluorobenzoic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and is soluble in a variety of solvents. It is also relatively stable and can be stored at room temperature. However, it is important to note that this compound is a powerful inhibitor of enzymes, and care should be taken to ensure that the concentration of this compound used in experiments is not too high, as this could lead to unwanted side effects.
Future Directions
5-(2-chloroacetamido)-2-fluorobenzoic acid has a wide range of potential applications in scientific research, and there are many potential future directions for research. These include further research into the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Additionally, further research into the synthesis of this compound, as well as its mechanism of action, could be beneficial in optimizing its use in laboratory experiments. Finally, further research into the potential side effects of this compound could help to ensure its safe and effective use in laboratory experiments and therapeutic applications.
Synthesis Methods
5-(2-chloroacetamido)-2-fluorobenzoic acid is synthesized through the reaction of 2-fluorobenzoic acid and chloroacetamide in the presence of a base, such as sodium hydroxide. The reaction is typically carried out in an aqueous solution at a temperature of around 70°C. The reaction is exothermic, and produces a white solid that is soluble in water and a variety of organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(2-chloroacetamido)-2-fluorobenzoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-fluorobenzoic acid", "thionyl chloride", "2-aminoacetamide", "sodium hydroxide", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "diethyl ether", "water" ], "Reaction": [ "Step 1: Conversion of 2-fluorobenzoic acid to 2-fluorobenzoyl chloride using thionyl chloride", "Step 2: Reaction of 2-fluorobenzoyl chloride with 2-aminoacetamide to form 5-(2-fluorobenzamido)benzoic acid", "Step 3: Conversion of 5-(2-fluorobenzamido)benzoic acid to 5-(2-chloroacetamido)benzoic acid using sodium hydroxide and thionyl chloride", "Step 4: Conversion of 5-(2-chloroacetamido)benzoic acid to 5-(2-chloroacetamido)-2-fluorobenzoic acid using sodium bicarbonate and hydrochloric acid", "Step 5: Purification of the final product by recrystallization from diethyl ether and water" ] } | |
CAS RN |
1154726-18-7 |
Molecular Formula |
C9H7ClFNO3 |
Molecular Weight |
231.6 |
Purity |
95 |
Origin of Product |
United States |
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